Cas no 58959-99-2 (6-methyl-3,4-dihydro-2H-1,4-benzothiazine)
58959-99-2 structure
Product Name:6-methyl-3,4-dihydro-2H-1,4-benzothiazine
CAS No:58959-99-2
MF:C9H11NS
MW:165.25534081459
CID:3166491
PubChem ID:12130491
Update Time:2025-04-21
6-methyl-3,4-dihydro-2H-1,4-benzothiazine Chemical and Physical Properties
Names and Identifiers
-
- SCHEMBL10226479
- 6-Methyl-3,4-dihydro-2H-1,4-benzothiazine
- W10110
- 6-Methyl-3,4-dihydro-2H-benzo[b][1,4]thiazine
- AKOS023557678
- 6-Methyl-3,4-dihydro-2H-benzo[1,4]thiazine
- 58959-99-2
- 6-methyl-3,4-dihydro-2H-1,4-benzothiazine
-
- MDL： MFCD20665580
- Inchi： 1S/C9H11NS/c1-7-2-3-9-8(6-7)10-4-5-11-9/h2-3,6,10H,4-5H2,1H3
- InChI Key： NGAFATULOVAGQX-UHFFFAOYSA-N
- SMILES： S1CCNC2C=C(C)C=CC1=2
Computed Properties
- Exact Mass: 165.06122053g/mol
- Monoisotopic Mass: 165.06122053g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 138
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 37.3Ų
6-methyl-3,4-dihydro-2H-1,4-benzothiazine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM323389-1g |
6-Methyl-3,4-dihydro-2H-benzo[b][1,4]thiazine |
58959-99-2 | 95% | 1g |
$421 | 2021-06-17 | |
| Chemenu | CM323389-5g |
6-Methyl-3,4-dihydro-2H-benzo[b][1,4]thiazine |
58959-99-2 | 95% | 5g |
$1262 | 2021-06-17 | |
| Chemenu | CM323389-1g |
6-Methyl-3,4-dihydro-2H-benzo[b][1,4]thiazine |
58959-99-2 | 95% | 1g |
$*** | 2023-05-30 | |
| Chemenu | CM323389-5g |
6-Methyl-3,4-dihydro-2H-benzo[b][1,4]thiazine |
58959-99-2 | 95% | 5g |
$*** | 2023-05-30 | |
| Crysdot LLC | CD11098861-1g |
6-Methyl-3,4-dihydro-2H-benzo[b][1,4]thiazine |
58959-99-2 | 95+% | 1g |
$446 | 2024-07-18 | |
| Crysdot LLC | CD11098861-5g |
6-Methyl-3,4-dihydro-2H-benzo[b][1,4]thiazine |
58959-99-2 | 95+% | 5g |
$1340 | 2024-07-18 |
6-methyl-3,4-dihydro-2H-1,4-benzothiazine Related Literature
-
Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
-
Min Kim,Jae-Joon Lee,Tengling Ye,Panagiotis E. Keivanidis,Kilwon Cho J. Mater. Chem. C, 2020,8, 1686-1696
-
Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
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